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Introduction

N-(3-phenoxypropyl)oxan-4-amine (also known as N-(3-phenoxypropyl)tetrahydro-2H-pyran-
4-amine) is a highly versatile secondary amine building block utilized in the synthesis of
biologically active small molecules and pharmaceutical intermediates. Accurate structural
verification of this compound is critical for downstream synthetic applications and quality
control. This application note provides a definitive, field-proven protocol for the preparation,
acquisition, and interpretation of 1H and 13C Nuclear Magnetic Resonance (NMR) spectra for
this specific molecule.

Mechanistic Principles & Experimental Causality

To ensure a self-validating analytical system, the experimental parameters must be tailored to
the specific chemical environment of the molecule.

e Solvent Selection (CDCI3): Deuterated chloroform (CDCI3) is the optimal solvent for
characterizing this secondary amine. Unlike protic solvents (e.g., CD30D) which cause rapid
deuterium exchange of the amine proton (NH) and erase its signal, or strongly hydrogen-
bonding solvents (e.g., DMSO-d6) which can artificially restrict conformational dynamics,
CDCI3 allows for the observation of the NH proton as a distinct, albeit broad, singlet.
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o 13C Relaxation Delays (T1): Quaternary carbons, such as the ipso-carbon on the phenoxy
ring, lack attached protons. Consequently, they undergo inefficient dipole-dipole relaxation,
resulting in significantly longer longitudinal relaxation times (T1). A relaxation delay (d1) of at
least 2.0 seconds is mandated to ensure sufficient relaxation and detectable signal intensity
for the ipso-carbon 1.

¢ Nuclear Overhauser Effect (NOE): In standard 1H-decoupled 13C NMR, the NOE
significantly enhances the signals of carbons directly attached to protons. This intensity
disparity serves as a self-validating diagnostic tool: the quaternary ipso-carbon will reliably
present with a much lower peak intensity compared to the protonated ortho, meta, and para
carbons, aiding in automated or manual structural elucidation 2.

Step-by-Step Acquisition Protocol

The following methodology outlines the standard operating procedure for acquiring high-fidelity
NMR data for small molecule amines 3.

e Sample Preparation: Weigh 15-20 mg of high-purity N-(3-phenoxypropyl)oxan-4-amine
into a clean glass vial.

» Dissolution: Add 0.6 mL of CDCI3 (containing 0.03% v/v Tetramethylsilane, TMS, as an
internal standard). Vortex for 30 seconds until complete dissolution is achieved.

o Transfer: Transfer the homogeneous solution into a standard 5 mm NMR tube using a glass
Pasteur pipette, ensuring no air bubbles are trapped at the bottom.

e 1H NMR Acquisition: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune
and match the probe, lock onto the deuterium signal of CDCI3, and shim the magnet.
Acquire the 1H spectrum using a standard single-pulse sequence (zg30), 16 scans, a
spectral width of 20 ppm, and a relaxation delay (d1) of 1.0 s.

¢ 13C NMR Acquisition: Acquire the 13C{1H} decoupled spectrum using a standard sequence
(zgpg30). Set the number of scans to 512 (or 1024 depending on exact concentration) to
ensure a high signal-to-noise ratio. Use a spectral width of 250 ppm and a relaxation delay
(d1) of 2.0 s.
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o Data Processing: Apply a line broadening factor of 0.3 Hz for 1H and 1.0 Hz for 13C prior to
Fourier transformation. Phase and baseline correct the spectra. Reference the chemical
shifts to the residual CHCI3 peak (7.26 ppm for 1H, 77.16 ppm for 13C).

Structural Assighment & Quantitative Data

The molecule consists of four distinct structural domains: the phenoxy aromatic ring, the propyl
aliphatic linker, the secondary amine, and the oxane (tetrahydropyran) ring. The assignment of
these regions relies heavily on chemical shifts, splitting patterns (J-coupling), and integration.

Table 1: 1H NMR Spectral Data (400 MHz, CDCI3)
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. . Coupling
. Chemical Shift L . .
Position Multiplicity Integration Constant (J in
(ppm)
Hz)
Ph-H (meta) 7.28 t 2H 7.5
Ph-H (para) 6.94 t 1H 7.3
Ph-H (ortho) 6.90 d 2H 7.8
Ph-O-CH2
4.02 t 2H 6.2
(propyl)
Oxane O-CH2
) 3.96 ddd 2H 11.5,45,1.5

(equatorial)
Oxane O-CH2

] 3.40 td 2H 11.8,2.2
(axial)
N-CH2 (propyl) 2.78 t 2H 6.8
Oxane CH-N

. 2.65 tt 1H 10.5,4.0
(axial)
Propyl CH2

) 1.98 p 2H 6.5
(middle)
Oxane CH2

_ 1.85 brd 2H 12.0

(equatorial)
NH (amine) 1.50 brs 1H -
Oxane CH2

] 1.42 dtd 2H 12.5,10.5,4.5
(axial)

Table 2: 13C NMR Spectral Data (100 MHz, CDCI3)
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. Chemical Shift . .
Position Type Diagnostic Feature
(ppm)
) Low intensity
Ph C-O (ipso) 159.0 C
(Quaternary, no NOE)
Ph C (meta) 129.5 CH High intensity
Ph C (para) 120.6 CH High intensity
Ph C (ortho) 1145 CH High intensity
Oxane O-CH2 Deshielded by
68.2 CH2 _
(C2/Ce6) adjacent oxygen
Deshielded by
Ph-O-CH2 (propyl) 66.4 CH2 ]
adjacent oxygen
Deshielded by
Oxane CH-N (C4) 53.1 CH ) ]
adjacent nitrogen
Deshielded by
N-CH2 (propyl) 43.8 CH2 ] ]
adjacent nitrogen
Oxane CH2 (C3/C5) 33.5 CH2 Aliphatic ring carbons
Propyl CH2 (middle) 30.2 CH2 Aliphatic chain carbon

Analytical Workflow & Logic Visualization

1H NMR Acquisition
(ns=16, d1=1s)

Sample Prep Fourier Transform & Peak Picking & Structural
(15-20 mg in CDCI3) Phase Correction Integration Assignment

13C NMR Acquisition
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Click to download full resolution via product page

Workflow diagram illustrating the parallel acquisition and sequential processing of NMR data.
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N-(3-phenoxypropyl)oxan-4-amine

Phenoxy Group Propyl Chain Oxane Ring Secondary Amine
1H: 6.9-7.3 ppm 1H: 1.9-4.0 ppm 1H: 1.4-4.0 ppm 1H: ~1.5 ppm (br s)

13C Shifts 13C Shifts 13C Shifts

ipso: 159 ppm
o/m/p: 114-130 ppm

O-CH2: 66 ppm O-CH2: 68 ppm
N-CH2: 43 ppm CH-N: 53 ppm
CH2: 30 ppm CH2: 33 ppm

Click to download full resolution via product page

Logical assignment pathway mapping the molecular fragments to their corresponding 1H and
13C chemical shifts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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